Cas no 2137518-96-6 (7-[(Butan-2-yl)amino]-2lambda6-thiaspiro[3.5]nonane-2,2-dione)

• Product Name: 7-[(Butan-2-yl)amino]-2lambda6-thiaspiro[3.5]nonane-2,2-dione
• CAS No: 2137518-96-6
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 5750849
• PubChem ID: 165865367
• Update Time: 2023-11-14

7-[(Butan-2-yl)amino]-2lambda6-thiaspiro[3.5]nonane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(butan-2-yl)amino]-2lambda6-thiaspiro[3.5]nonane-2,2-dione
• 2137518-96-6
• EN300-714760
• 7-[(Butan-2-yl)amino]-2lambda6-thiaspiro[3.5]nonane-2,2-dione

• Inchi： 1S/C12H23NO2S/c1-3-10(2)13-11-4-6-12(7-5-11)8-16(14,15)9-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： QVIXBXHTHFGNHL-UHFFFAOYSA-N
• SMILES： S1(CC2(CCC(CC2)NC(C)CC)C1)(=O)=O

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų